Cas no 2172220-21-0 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid)

• Product Name: 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid
• CAS No: 2172220-21-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5934733
• PubChem ID: 165484945
• Update Time: 2025-08-04

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid
• EN300-1491243
• 2172220-21-0
• 5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylpentanoic acid

• Inchi： 1S/C26H30N2O5/c1-17(10-11-23(29)30)14-27-24(31)26(12-13-26)16-28-25(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： NNTFQMDHRVSDEQ-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NCC(C)CCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid (CAS No. 2172220-21-0): A Comprehensive Overview

The compound 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid (CAS No. 2172220-21-0) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and drug discovery. This molecule, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents and biochemical tools. Its complex name reflects the intricate architecture that combines a cyclopropyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methylpentanoic acid backbone, making it a valuable intermediate in synthetic chemistry.

One of the most notable applications of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid is in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, ensuring selective reactivity during peptide chain elongation. Researchers and pharmaceutical companies frequently search for high-purity Fmoc-protected building blocks like this compound to achieve efficient and scalable peptide production. The growing demand for peptide-based therapeutics, driven by advancements in biologics and personalized medicine, has further highlighted the importance of such specialized reagents.

In addition to its role in peptide synthesis, CAS 2172220-21-0 is also explored for its potential in drug design and development. The cyclopropyl ring within its structure is a common pharmacophore in medicinal chemistry, known to enhance metabolic stability and bioavailability. This has led to increased interest in the compound as a scaffold for small-molecule inhibitors, particularly in targeting enzymes and receptors involved in diseases such as cancer and inflammation. Recent studies have investigated its utility in fragment-based drug discovery (FBDD), where its rigid structure offers unique advantages for molecular interactions.

The synthesis and characterization of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural integrity, which is critical for its application in sensitive biochemical assays. Laboratories and research institutions often seek detailed analytical data and certificates of analysis (CoA) for this compound to meet stringent quality standards.

From a commercial perspective, the market for Fmoc-protected amino acid derivatives like CAS 2172220-21-0 is expanding rapidly. The rise of biotechnology startups and increased funding for peptide therapeutics have driven demand for high-quality synthetic intermediates. Suppliers and manufacturers are focusing on scalable production methods and cost-effective synthesis routes to cater to this growing need. Additionally, the compound's relevance in academic research and industrial applications ensures a steady pipeline of inquiries from scientists and procurement specialists.

Environmental and safety considerations are also paramount when handling 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments and protection from light—are recommended to maintain its stability. Researchers frequently search for material safety data sheets (MSDS) and handling guidelines to ensure safe laboratory practices.

Looking ahead, the versatility of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylpentanoic acid positions it as a key player in the future of chemical biology and pharmaceutical innovation. Its applications span from peptide synthesis to drug discovery, making it a valuable asset for researchers and industry professionals alike. As the scientific community continues to explore new frontiers in bioconjugation and targeted therapies, compounds like this will remain at the forefront of innovation.